Cas no 936129-94-1 (2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid)

• Product Name: 2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid
• CAS No: 936129-94-1
• MF: C₁₃H₁₀FNO₂S
• MW: 263.287405490875
• CID: 2151396
• Update Time: 2023-08-05

2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid
• 2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid

• Inchi： 1S/C13H10FNO2S/c14-9-5-3-7(4-6-9)11-10(13(16)17)15-12(18-11)8-1-2-8/h3-6,8H,1-2H2,(H,16,17)
• InChI Key： KKAGLBKKRQQAKU-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)F)=C(C(=O)O)N=C1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Topological Polar Surface Area: 78.4